Cas no 1805255-43-9 (2-(Difluoromethyl)-4,6-diiodopyridine-3-carbonyl chloride)

• Product Name: 2-(Difluoromethyl)-4,6-diiodopyridine-3-carbonyl chloride
• CAS No: 1805255-43-9
• MF: C₇H₂ClF₂I₂NO
• MW: 443.355632305145
• CID: 4851148
• Update Time: 2025-05-20

2-(Difluoromethyl)-4,6-diiodopyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4,6-diiodopyridine-3-carbonyl chloride

• Inchi： 1S/C7H2ClF2I2NO/c8-6(14)4-2(11)1-3(12)13-5(4)7(9)10/h1,7H
• InChI Key： NBTGGXQIPUDBRG-UHFFFAOYSA-N
• SMILES： IC1C=C(N=C(C(F)F)C=1C(=O)Cl)I

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• XLogP3: 3.4
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 2-(Difluoromethyl)-4,6-diiodopyridine-3-carbonyl chloride

Research Briefing on 2-(Difluoromethyl)-4,6-diiodopyridine-3-carbonyl chloride (CAS: 1805255-43-9) in Chemical Biology and Pharmaceutical Applications

2-(Difluoromethyl)-4,6-diiodopyridine-3-carbonyl chloride (CAS: 1805255-43-9) is a highly specialized chemical intermediate that has garnered significant attention in recent pharmaceutical and chemical biology research. This compound, characterized by its unique difluoromethyl and diiodo-substituted pyridine scaffold, serves as a critical building block for the synthesis of novel bioactive molecules. Recent studies have highlighted its potential in the development of targeted therapeutics, particularly in oncology and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the synthesis of kinase inhibitors. The researchers utilized 2-(Difluoromethyl)-4,6-diiodopyridine-3-carbonyl chloride as a key intermediate to develop a series of potent and selective inhibitors targeting aberrant kinase activity in non-small cell lung cancer (NSCLC). The study reported remarkable in vitro efficacy, with IC50 values in the low nanomolar range, suggesting promising therapeutic potential.

Another significant application was reported in a 2024 ACS Chemical Biology publication, where this compound was employed in the development of novel antimicrobial agents. The research team leveraged its reactive carbonyl chloride group to create covalent inhibitors of bacterial efflux pumps, addressing the critical challenge of multidrug-resistant pathogens. The resulting compounds showed enhanced permeability and retention in Gram-negative bacteria, overcoming a major limitation of existing antibiotics.

The synthetic versatility of 2-(Difluoromethyl)-4,6-diiodopyridine-3-carbonyl chloride has also been explored in radiopharmaceutical development. A recent Nuclear Medicine and Biology study (2024) described its use as a precursor for iodine-125 labeled compounds, enabling novel approaches in targeted radionuclide therapy. The diiodo-substitution pattern provides unique opportunities for radiohalogenation while maintaining metabolic stability - a crucial factor in radiopharmaceutical design.

From a chemical biology perspective, the compound's mechanism of action has been investigated through computational and experimental approaches. Molecular docking studies suggest that the difluoromethyl group plays a critical role in enhancing binding affinity through fluorine-specific interactions with target proteins. Meanwhile, the diiodo-substitution contributes to improved lipophilicity and membrane permeability, as demonstrated in recent ADMET profiling studies.

Current challenges in the application of this compound include optimizing its reactivity profile for large-scale synthesis and further characterizing its metabolic fate in biological systems. Ongoing research is focusing on developing more efficient synthetic routes and exploring its potential in PROTAC (Proteolysis Targeting Chimera) technology, where its unique structural features could enable novel protein degradation strategies.

In conclusion, 2-(Difluoromethyl)-4,6-diiodopyridine-3-carbonyl chloride represents a versatile and promising chemical scaffold with multiple applications in drug discovery and chemical biology. Its continued investigation is likely to yield significant advances in targeted therapy development, particularly in areas requiring precise molecular recognition and controlled reactivity. Future research directions may include expanded structure-activity relationship studies and exploration of its utility in covalent drug design paradigms.